Cas no 1804144-76-0 (Methyl 2-bromo-4-(3-oxopropyl)benzoate)

Methyl 2-bromo-4-(3-oxopropyl)benzoate is a brominated aromatic ester featuring a reactive 3-oxopropyl substituent, making it a versatile intermediate in organic synthesis. Its key advantages include its well-defined structure, which facilitates precise functionalization in pharmaceutical and agrochemical applications. The bromine atom at the 2-position offers a handle for further cross-coupling reactions, while the 3-oxopropyl group enables additional transformations such as condensation or reduction. This compound is particularly valuable in the synthesis of complex molecules due to its dual reactivity. High purity and stability under standard conditions ensure reliable performance in research and industrial processes.

Methyl 2-bromo-4-(3-oxopropyl)benzoate structure

1804144-76-0 structure

Product Name:Methyl 2-bromo-4-(3-oxopropyl)benzoate

CAS No:1804144-76-0

MF:C₁₁H₁₁BrO₃

MW:271.107242822647

CID:4950806

Update Time:2025-10-19

Methyl 2-bromo-4-(3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-bromo-4-(3-oxopropyl)benzoate
- Inchi： 1S/C11H11BrO3/c1-15-11(14)9-5-4-8(3-2-6-13)7-10(9)12/h4-7H,2-3H2,1H3
- InChI Key： KYEAOCUCMLVTKK-UHFFFAOYSA-N
- SMILES： BrC1=C(C(=O)OC)C=CC(=C1)CCC=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 230
XLogP3: 2.2
Topological Polar Surface Area: 43.4

Methyl 2-bromo-4-(3-oxopropyl)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015013932-250mg	Methyl 2-bromo-4-(3-oxopropyl)benzoate	1804144-76-0	97%	250mg	489.60 USD	2021-06-21
Alichem	A015013932-500mg	Methyl 2-bromo-4-(3-oxopropyl)benzoate	1804144-76-0	97%	500mg	815.00 USD	2021-06-21
Alichem	A015013932-1g	Methyl 2-bromo-4-(3-oxopropyl)benzoate	1804144-76-0	97%	1g	1,445.30 USD	2021-06-21